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Compound of Interest

Compound Name: BSB

Cat. No.: B1631162

Get Quote

Providing essential safety and logistical information for the proper disposal of BSB is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance. This guide

offers procedural, step-by-step guidance for researchers, scientists, and drug development

professionals.

The term "BSB" can refer to several different chemical substances. It is crucial to identify the

specific BSB product in your laboratory by referencing the manufacturer's safety data sheet

(SDS) and the Chemical Abstracts Service (CAS) number. This guide primarily focuses on the

disposal of BSB (4,4'-bis-triphenylsilanyl-biphenyl, CAS No. 18826-13-6), a substance not

classified as hazardous according to Regulation (EC) No. 1272/2008.[1] However, it is

imperative to follow standard laboratory chemical waste procedures for all substances,

regardless of their hazard classification.

Other substances that may be identified as "BSB" include:

BSB White for Colours: A flammable liquid mixture containing xylene and butanol.[2]

FLAMRO BSB / FLAMRO BSB - K: A 2-component polyurethane foam article.[3]
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The disposal procedures for these materials differ significantly from that of 4,4'-bis-

triphenylsilanyl-biphenyl and are not covered in this guide. Always consult the specific SDS for

the product you are using.

Disposal of BSB (4,4'-bis-triphenylsilanyl-biphenyl)
While 4,4'-bis-triphenylsilanyl-biphenyl is not classified as a hazardous substance, it should not

be disposed of in the regular trash or down the drain.[1][2] Proper disposal should follow

institutional and local regulations for chemical waste.

Quantitative Data Summary

Property Value Source

Chemical Name 4,4'-Di(triphenylsilyl)-biphenyl [1]

CAS Number 18826-13-6 [1]

Physical State Solid: Powder/Crystals [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Disposal Method
In accordance with local, state,

or national legislation
[1]

Experimental Protocol: General Chemical Waste
Disposal
The following is a general protocol for the disposal of non-hazardous solid chemical waste like

BSB (4,4'-bis-triphenylsilanyl-biphenyl). This protocol is based on standard laboratory safety

guidelines.

Personal Protective Equipment (PPE): Before handling any chemical waste, ensure you are

wearing appropriate PPE, including safety glasses, gloves, and a lab coat.

Waste Collection:

Collect solid BSB waste in a designated, leak-proof container with a secure lid.[4]
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The container must be compatible with the chemical. For solid powders, a sturdy, sealed

plastic or glass container is appropriate.

Do not overfill the waste container; it should not exceed 75% of its capacity.[4]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" or "Chemical Waste"

as per your institution's policy.[5][6]

The label must include the full chemical name (4,4'-bis-triphenylsilanyl-biphenyl), the

quantity of waste, the date of generation, and the principal investigator's name and contact

information.[6]

Storage:

Store the waste container in a designated, well-ventilated area away from incompatible

materials.[5]

Ensure the container is kept closed except when adding waste.[5]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the chemical waste.[6]

Provide them with all the necessary information about the waste as per the labeled

container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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